2,2'-((1,1'-Biphenyl)-4,4'-diylbis(azo))bis(N-(4-chlorophenyl)-3-oxobutyramide)

• CAS No.: 94249-03-3
• Molecular Formula: C32H26Cl2N6O4
• Molecular Weight: 629.5 g/mol
• IUPAC Name: 2-[[4-[4-[[1-(4-chloroanilino)-1,3-dioxobutan-2-yl]diazenyl]phenyl]phenyl]diazenyl]-N-(4-chlorophenyl)-3-oxobutanamide
• InChI: InChI=1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-25-15-7-23(33)8-16-25)39-37-27-11-3-21(4-12-27)22-5-13-28(14-6-22)38-40-30(20(2)42)32(44)36-26-17-9-24(34)10-18-26/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44)
• InChI Key: UPSAJZSSQKUOAT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)NC1=CC=C(C=C1)Cl)N=NC2=CC=C(C=C2)C3=CC=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=C(C=C4)Cl

Description

EINECS 304-380-1 is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its unique chemical properties and applications in various scientific fields.

Preparation Methods

The preparation of EINECS 304-380-1 involves specific synthetic routes and reaction conditions. Industrial production methods typically include:

Synthesis: The compound is synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions are carried out under controlled temperature and pressure conditions to ensure the desired chemical transformations.

Industrial Production: Large-scale production involves the use of industrial reactors and purification processes to obtain the compound in high purity

Chemical Reactions Analysis

EINECS 304-380-1 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

EINECS 304-380-1 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is utilized in biological studies to understand its effects on cellular processes.

Medicine: Research in medicine explores its potential therapeutic applications and interactions with biological targets.

Industry: The compound is used in industrial processes for the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 304-380-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their structure and function. This interaction can activate or inhibit various biochemical pathways, resulting in the observed effects .

Comparison with Similar Compounds

EINECS 304-380-1 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

EINECS 203-770-8:

EINECS 234-985-5: Bismuth tetroxide, another compound with distinct characteristics.

EINECS 239-934-0: Mercurous oxide, which differs in its chemical behavior and uses

EINECS 304-380-1 stands out due to its specific chemical structure and the unique applications it offers in various scientific fields.